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Abstract
Audio-Magnetotellurics (AMT) is a passive electromagnetic geophysical method that maps the

electrical resistivity of the subsurface to depths ranging from tens of meters to over a kilometer.

By measuring natural variations in the Earth's magnetic and electric fields, AMT provides a

powerful tool for mineral exploration, aiding in the characterization of ore bodies, host rock

alterations, and geological structures that control mineralization. This guide provides an in-

depth technical overview of the AMT method, including its core principles, detailed

experimental protocols for data acquisition, a step-by-step data processing and inversion

workflow, and the interpretation of resistivity models in the context of mineral exploration.

Core Principles of the AMT Method
The Audio-Magnetotelluric (AMT) method is a passive geophysical technique that utilizes

naturally occurring electromagnetic (EM) waves as a source to investigate the electrical

resistivity structure of the subsurface.[1][2] The primary sources of these natural EM signals are

worldwide lightning discharges (sferics) at higher frequencies (audio range, > 1 Hz) and

interactions between the solar wind and the Earth's magnetosphere at lower frequencies (< 1

Hz).[1] These propagating EM waves induce telluric currents to flow within the Earth. The ratio

of the orthogonal horizontal components of the electric field (E) and the magnetic field (H) at

the surface is a measure of the subsurface impedance, which is directly related to the apparent

resistivity of the underlying earth materials.
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The fundamental principle of the AMT method is the "skin depth" effect, which describes the

attenuation of electromagnetic waves as they penetrate a conductive medium. Higher

frequency signals are attenuated more rapidly and thus provide information about the shallow

subsurface, while lower frequency signals penetrate deeper, allowing for investigation of

deeper geological structures.[1] By measuring the electric and magnetic fields over a wide

range of frequencies, a resistivity sounding curve can be generated for each measurement

station, which can then be inverted to produce a 2D or 3D model of the subsurface resistivity

distribution.

Mineral deposits often exhibit a significant electrical resistivity contrast with their host rocks. For

example, massive sulfide deposits containing minerals like pyrite, chalcopyrite, and galena are

typically highly conductive, while the silicate minerals that constitute most host rocks are

generally resistive.[3] This contrast makes the AMT method particularly effective for directly

detecting conductive ore bodies or for mapping alteration zones and geological structures,

such as faults and shear zones, that are often associated with mineralization.

Experimental Protocols: Data Acquisition
A successful AMT survey requires careful planning and execution of the data acquisition phase.

The following protocol outlines the key steps and considerations for acquiring high-quality AMT

data for mineral exploration.

Survey Design
The design of an AMT survey is dictated by the exploration objectives, the expected geology,

and the target depth. Key parameters to consider include:

Station Spacing: The distance between measurement stations determines the lateral

resolution of the survey. Closer spacing is required to delineate smaller or more complex

targets.

Line Orientation: Survey lines are typically oriented perpendicular to the expected geological

strike to ensure optimal coupling with the subsurface structures.

Frequency Band: The desired depth of investigation dictates the frequency range to be

recorded. Higher frequencies (e.g., 10 kHz - 1 Hz) are used for shallow targets, while lower

frequencies are required for deeper exploration.
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Array Type: The most common AMT setup is the tensor configuration, which involves

measuring two orthogonal components of the electric field (Ex and Ey) and two orthogonal

components of the magnetic field (Hx and Hy). This provides information on the directionality

of subsurface resistivity. A scalar configuration, measuring only one component of each field,

can also be used for reconnaissance surveys.[1]

Parameter
Typical Range for Mineral
Exploration

Considerations

Station Spacing 50 m - 500 m
Target size and geological

complexity

Line Spacing 100 m - 1000 m
Areal coverage and target

geometry

Frequency Range 10,000 Hz - 0.1 Hz Depth of investigation

Recording Time
30 minutes - 2 hours per

station

Signal strength and desired

data quality

Dipole Length (E-field) 25 m - 100 m
Signal strength and near-

surface resolution

Instrumentation
A typical AMT data acquisition system consists of the following components:

Electric Field Sensors: Non-polarizing electrodes (e.g., lead-lead chloride) are used to

measure the potential difference between two points on the ground, from which the electric

field is derived.

Magnetic Field Sensors: Induction coil magnetometers are used to measure the time-varying

magnetic field components.

Data Acquisition Unit: A multi-channel digital receiver records the electric and magnetic field

data. Modern systems are typically lightweight and portable for ease of use in remote areas.

[1]

GPS Receiver: Provides accurate timing and location information for each station.
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Field Procedure
Site Selection: Choose a measurement site that is free from cultural noise sources such as

power lines, pipelines, and fences, as these can contaminate the natural EM signals.

Electrode Installation: Bury the non-polarizing electrodes in shallow holes, ensuring good

electrical contact with the ground. The electrodes are arranged in an orthogonal cross

pattern to measure the Ex and Ey components.

Magnetometer Installation: Bury the induction coil magnetometers in shallow, level pits,

oriented to measure the Hx and Hy components. It is crucial to ensure the sensors are level

and oriented correctly.

Data Acquisition: Connect the sensors to the data acquisition unit and initiate recording. The

recording duration at each station will depend on the signal strength and the desired data

quality.

Quality Control: Monitor the incoming data in real-time to assess signal quality and identify

any potential noise issues.

Data Processing and Inversion
Raw AMT time-series data must undergo a series of processing steps to convert them into

meaningful resistivity models of the subsurface.

Data Processing Workflow
The primary goal of AMT data processing is to calculate the impedance tensor (Z), which

relates the orthogonal electric and magnetic field components in the frequency domain. This is

typically achieved through robust statistical methods to minimize the effects of noise.

A common open-source software package for processing magnetotelluric data is Aurora, which

is often used in conjunction with MTH5 for data handling and mt_metadata for metadata

management.[4] The general processing workflow is as follows:

Data Conversion: Convert the raw time-series data from the instrument's proprietary format

to a standard format like MTH5.
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Time-Series Processing:

Decimation and Filtering: The data is decimated to different sampling rates to analyze a

wide range of frequencies. Anti-aliasing filters are applied during this process.

Fourier Transform: The time-series data for each channel is transformed into the

frequency domain using the Fast Fourier Transform (FFT).

Impedance Estimation: Robust regression techniques are used to estimate the elements of

the impedance tensor (Zxx, Zxy, Zyx, Zyy) at each frequency. These methods are designed

to identify and down-weight noisy data points.

Apparent Resistivity and Phase Calculation: The apparent resistivity and phase are

calculated from the impedance tensor elements. These are the primary data types used for

inversion.
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Caption: AMT Data Processing and Inversion Workflow.
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2D and 3D Inversion
The processed apparent resistivity and phase data are then used as input for an inversion

algorithm to generate a 2D or 3D model of the subsurface electrical resistivity. The inversion

process aims to find a resistivity model whose calculated response best fits the observed data,

while also adhering to certain geological constraints (e.g., smoothness).

2D Inversion: Assumes that the subsurface geology is two-dimensional, meaning it varies

with depth and along the survey profile but is constant in the direction perpendicular to the

profile. This is a computationally efficient approach that is suitable for many geological

settings.

3D Inversion: Does not make any assumptions about the dimensionality of the subsurface

and can therefore model more complex geological structures. 3D inversion is

computationally more intensive but can provide a more accurate representation of the

subsurface, especially in areas with complex geology.

The choice between 2D and 3D inversion depends on the survey design and the geological

complexity of the exploration area.

Data Presentation and Interpretation
The final output of an AMT survey is a 2D or 3D resistivity model of the subsurface. The

interpretation of this model involves relating the resistivity variations to the underlying geology

and identifying potential mineral targets.

Electrical Resistivity of Rocks and Minerals
The electrical resistivity of geological materials varies over many orders of magnitude. This

wide range of values is what makes the AMT method a powerful tool for geological mapping

and mineral exploration.
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Material Typical Resistivity (Ω·m)

Host Rocks

Igneous Rocks (e.g., Granite, Basalt) 10³ - 10⁶

Metamorphic Rocks (e.g., Gneiss, Schist) 10² - 10⁸

Sedimentary Rocks (e.g., Sandstone,

Limestone)
10 - 10⁴

Clay and Shale 1 - 100

Ore Minerals

Graphite < 1

Pyrite 10⁻⁵ - 10

Chalcopyrite 10⁻⁵ - 10³

Galena 10⁻⁵ - 10²

Sphalerite 10⁻² - 10⁷

Alteration Minerals

Sericite 10² - 10⁴

Chlorite 10² - 10⁴

Kaolinite 10 - 100

Note: These values are approximate and can vary significantly depending on factors such as

porosity, fluid content, and mineral composition.[3][5][6]

Interpretation of Resistivity Models
The interpretation of AMT resistivity models is a collaborative effort between geophysicists and

geologists. The key steps in the interpretation process include:

Correlation with Known Geology: The resistivity model is compared with surface geology

maps and drill hole data to establish a correlation between resistivity values and specific rock

types or alteration zones.
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Identification of Anomalies: Areas of unusually low or high resistivity are identified as

anomalies that may be indicative of mineralization or other geological features of interest.

Structural Interpretation: Resistivity contrasts can be used to map geological structures such

as faults, shear zones, and lithological contacts.

Target Generation: Based on the interpretation of the resistivity model and its integration with

other geological and geochemical data, potential drilling targets are identified.

Input Data

Interpretation Process

Exploration Outcome

2D/3D Resistivity Model

Correlation with Known Geology

Geological & Geochemical Data

Anomaly Identification
(Low/High Resistivity)

Structural Interpretation
(Faults, Contacts)

Integration of All Datasets

Drill Target Generation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 12 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b051145?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: AMT Data Interpretation Workflow.

Case Study: Gold Exploration
In a case study of a gold deposit, an AMT survey was conducted to identify the resistivity

characteristics of the ore bodies and the associated controlling structures. The survey

parameters were as follows:

Parameter Value

Station Spacing 100 m

Line Spacing 200 m

Frequency Range 10,000 Hz - 1 Hz

Array Type Tensor

The inversion of the AMT data revealed a prominent low-resistivity anomaly that correlated well

with the known gold mineralization found in shallow workings. The anomaly extended to a

significant depth, suggesting the potential for a larger, deeper ore body. This interpretation was

subsequently confirmed by drilling, which intersected high-grade gold mineralization within the

low-resistivity zone. This case study highlights the effectiveness of the AMT method in directly

detecting and delineating conductive ore bodies and guiding successful mineral exploration

programs.

Conclusion
The Audio-Magnetotelluric method is a versatile and cost-effective geophysical tool for mineral

exploration. Its ability to map subsurface electrical resistivity provides valuable information for

identifying and delineating ore deposits, as well as for understanding the broader geological

context that controls mineralization. By following rigorous experimental protocols for data

acquisition and employing advanced data processing and inversion techniques, high-quality

resistivity models can be generated that, when integrated with other geological and

geochemical data, can significantly enhance the success rate of mineral exploration programs.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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